Cas no 1311279-35-2 ({4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzyl-methyl-amino}-acetic acid)

• Product Name: {4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzyl-methyl-amino}-acetic acid
• CAS No: 1311279-35-2
• MF: C₁₈H₂₀F₃N₃O₂
• MW: 367.365514755249
• CID: 4693731
• Update Time: 2023-11-22

{4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzyl-methyl-amino}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzyl]-methyl-amino}-acetic acid
• {[4-(2-Dimethylamino-5-trifluoromethylpyridin-3-yl)benzyl]methylamino}acetic acid
• {4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzyl-methyl-amino}-acetic acid

• Inchi： 1S/C18H20F3N3O2/c1-23(2)17-15(8-14(9-22-17)18(19,20)21)13-6-4-12(5-7-13)10-24(3)11-16(25)26/h4-9H,10-11H2,1-3H3,(H,25,26)
• InChI Key： YGGJEDLWJLJGIM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC(=CC=1)CN(C)CC(=O)O)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 465
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives